Cas no 130562-11-7 (3-Pyridinecarbonitrile, 2-[(4-cyano-2-pyridinyl)thio]-)

• Product Name: 3-Pyridinecarbonitrile, 2-[(4-cyano-2-pyridinyl)thio]-
• CAS No: 130562-11-7
• MF: C₁₂H₆N₄S
• MW: 238.2678399086
• CID: 1226621
• Update Time: 2024-08-05

3-Pyridinecarbonitrile, 2-[(4-cyano-2-pyridinyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 2-[(4-cyano-2-pyridinyl)thio]-

• Inchi： 1S/C12H6N4S/c13-7-9-3-5-15-11(6-9)17-12-10(8-14)2-1-4-16-12/h1-6H
• InChI Key： CDQIVALBDWKHMT-UHFFFAOYSA-N
• SMILES： C1(SC2=NC=CC(C#N)=C2)=NC=CC=C1C#N

Computed Properties

• Exact Mass: 238.03148

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Melting Point: 154-156 °C(Solv: isopropanol (67-63-0))
• Boiling Point: 433.8±45.0 °C(Predicted)
• PSA: 73.36
• pka: -2.31±0.29(Predicted)